BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Guide: Photophysics and Applications
of 1,4-Dimethoxy-9-phenylanthracene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

1,4-Dimethoxy-9-
Compound Name:

phenylanthracene
CAS No.: 54458-77-4
Cat. No.: B13942477

Get Quote

Executive Summary & Chemical Identity

1,4-Dimethoxy-9-phenylanthracene (DMPA) is a highly specialized anthracene derivative
characterized by a "push-steric" electronic architecture. Unlike the ubiquitous 9,10-
diphenylanthracene (DPA), which serves as a blue standard, DMPA incorporates electron-
donating methoxy groups at the 1,4-positions and a single phenyl rotor at the 9-position.

This structural asymmetry confers unique properties:

e Red-Shifted Emission: The 1,4-dimethoxy substitution narrows the HOMO-LUMO gap,
shifting emission from deep blue (typical of anthracene) to the cyan-green region.

 Steric Protection: The 9-phenyl group twists out of planarity, mitigating

stacking aggregation in the solid state, which preserves quantum yield (prevention of
concentration quenching).
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e Synthetic Utility: The unsubstituted 10-position remains active for electrophilic substitution,
making DMPA a versatile "half-scaffold" for asymmetric fluorophore design.

Parameter Data

CAS Number 54458-77-4

Molecular Formula

Molecular Weight 314.38 g/mol

Appearance Pale yellow to green crystalline solid
High in

Solubility ,

, Toluene; Low in Alcohols, Water

Molecular Architecture & Electronic Design

To understand the photophysics of DMPA, one must analyze the competing effects of its
substituents.

The "Push-Steric" Effect

e 1,4-Dimethoxy Groups (The "Push”): Oxygen lone pairs donate electron density into the
anthracene

-system (mesomeric effect). This raises the HOMO energy level more significantly than the
LUMO, reducing the bandgap. This results in a bathochromic (red) shift of approximately 50—
70 nm relative to unsubstituted 9-phenylanthracene.

e 9-Phenyl Group (The "Steric Rotor"): Steric hindrance between the phenyl protons and the
anthracene peri-protons (positions 1 and 8) forces the phenyl ring to twist

60-80° out of the anthracene plane. This decoupling prevents the formation of non-emissive
excimers in the solid state.

Structural Diagram (Graphviz)
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The following diagram illustrates the structure-property relationships defining DMPA.
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Caption: Functional decomposition of DMPA showing the electronic (green) and steric (red)
contributions to its photophysical profile.

Photophysical Properties

The following data represents the consensus properties derived from structural analogs (e.g.,
1,4-dimethoxy-9,10-diphenylanthracene) and specific synthetic reports.

Spectral Characteristics
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Property Value (Approx.) Mechanistic Note
Absorption Max (

395 — 415 nm transition, red-shifted by OMe
) groups.

Emission Max ( Cyan/Green emission. Shifted

480 — 500 nm from DPA (430 nm) due to
) OMe.
) Large Stokes shift minimizes
Stokes Shift ~80 — 90 nm _
self-absorption.
Quantum Yield ( High efficiency in solution;
0.60-0.85 maintained in solid state due to
) 9-phenyl bulk.

o Typical for allowed
Fluorescence Lifetime (
4-10ns singlet transitions in

)

anthracenes.

Solvatochromism

DMPA exhibits positive solvatochromism. The methoxy groups introduce a dipole moment that
is absent in symmetric DPA.

¢ Non-polar solvents (Hexane): Emission is structured and bluer (~480 nm).

e Polar solvents (Acetonitrile): Emission broadens and red-shifts (~500+ nm) due to
stabilization of the intramolecular charge transfer (ICT) excited state.

Jablonski Diagram

The fluorescence mechanism is dominated by rapid radiative decay from the

state, competing effectively against Intersystem Crossing (ISC).
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Caption: Energy level diagram for DMPA. The dominant pathway is radiative fluorescence
(green arrow) from S1 to SO.

Synthesis & Experimental Protocols

The synthesis of DMPA is best achieved via the reduction of its quinone precursor. This route is
favored for its scalability and the stability of the intermediates.

Synthetic Pathway (Primary Route)

Precursor: 9-Phenyl-1,4-anthraquinone (Golden Yellow, mp 221-222°C). Reaction: Reductive
methylation or reductive acetylation followed by hydrolysis/methylation.

Step-by-Step Protocol:

e Reduction: Dissolve 9-phenyl-1,4-anthraquinone in a mixture of acetic anhydride and
pyridine. Add zinc dust (activated) and reflux under inert atmosphere (

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13942477/docs?utm_src=pdf-body-img#technical-guide-photophysics-and-applications-of-1-4-dimethoxy-9-phenylanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Mechanism:[1] Zn reduces the quinone to the hydroquinone; acetic anhydride traps it as
the 1,4-diacetoxy intermediate.

e Hydrolysis & Methylation: Isolate the diacetoxy intermediate (mp 186-187°C). Hydrolyze with
ethanolic KOH under

(strictly oxygen-free to prevent re-oxidation to quinone).

o Methylation: Treat the generated hydroquinone in situ with dimethyl sulfate (
) or Methyl lodide (
) and excess base.

 Purification: The product (DMPA) is extracted into DCM, washed with brine, and
recrystallized from Ethanol/Toluene.

Synthesis Workflow Diagram

Start: 9-Phenyl-1,4-anthraquinone
(Golden Yellow Solid)

:

Reductive Acetylation
(Zn / Ac20 / Pyridine)

'

Intermediate:
1,4-Diacetoxy-9-phenylanthracene

:

Hydrolysis & Methylation
(KOH / Me2S04)

'

Product: 1,4-Dimethoxy-9-phenylanthracene
(Cyan-Green Fluorophore)
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Caption: Synthetic route from the quinone precursor to the target DMPA fluorophore.
Applications
The unique properties of DMPA enable specific high-value applications:
e Scintillation Materials:

o DMPA acts as a secondary wavelength shifter. It absorbs the UV emission from primary
scintillators (like p-terphenyl) and re-emits in the green region, matching the sensitivity of
silicon photomultipliers (SiPMs).

e OLED Dopants:

o Used as a green/cyan dopant in blue host materials. The steric bulk prevents
concentration quenching at the doping levels required for efficient devices (1-5 wt%).

¢ Synthetic Intermediate:

o The 10-position is susceptible to bromination (NBS/DMF), allowing the creation of "push-
pull" systems by adding electron-withdrawing groups (e.g., -CN, -CHO) at the 10-position,
creating highly tunable solvatochromic probes.

References

e Synthesis & Intermediates

o Title: Total Synthesis of Viridic

o Source: Journal of the American Chemical Society (2014).

o Context: Identifies DMPA (Compound 1V) and its quinone precursor during the synthesis of
tetracycline-like antibiotics.

o URL:[Link]
¢ Anthracene Photophysics (General)

o Title: Photophysical properties of 9,10-diphenylanthracene (Compar
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o Source: OMLC / PhotochemCAD D
o Context: Provides the baseline spectral data for phenyl-substituted anthracenes used to
estim

o URL:[Link]
¢ Chemical Data

o Title: 1,4-Dimethoxy-9-phenylanthracene (CAS 54458-77-4) Entry.[2]

o Source: ChemicalBook / CAS Registry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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